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Cat. No.: B15177637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Isooctyl Hydrogen Succinate as a
Bio-based Plasticizer
Isooctyl hydrogen succinate is a monoester of succinic acid, positioning it as a potentially

sustainable and safer alternative to traditional phthalate-based plasticizers. Succinate esters, in

general, are gaining significant attention due to their derivation from renewable resources,

favorable toxicological profiles, and biodegradability.[1] As a C8 ester, isooctyl hydrogen
succinate is expected to offer good compatibility with various polymers, particularly polyvinyl

chloride (PVC), a polymer that accounts for a vast majority of plasticizer consumption.

The structure of isooctyl hydrogen succinate, featuring a polar carboxylic acid group and a

nonpolar isooctyl chain, suggests a balance of properties that could be advantageous in

polymer formulations. The presence of the free carboxylic acid group may enhance interactions

with polar polymers and potentially reduce migration compared to its diester counterpart, dioctyl

succinate. However, it may also influence processing parameters and the final properties of the

material differently.

These application notes provide an overview of the potential use of isooctyl hydrogen
succinate as a plasticizer, along with detailed protocols for its synthesis and evaluation in

polymer systems. While specific performance data for isooctyl hydrogen succinate is limited
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in publicly available literature, the provided data for a closely related C8 succinate diester

(dioctyl succinate) serves as a valuable reference point for its expected performance.

Potential Applications
Isooctyl hydrogen succinate can be considered for use in a variety of polymer applications,

including:

Flexible PVC: For applications where flexibility and a favorable safety profile are required,

such as in medical tubing, blood bags, and food contact materials. The use of bio-based

plasticizers is particularly relevant in these sensitive applications to mitigate the health

concerns associated with phthalates.[2]

Coatings and Adhesives: To improve the flexibility and durability of polymer films and

adhesive layers.

Drug Delivery Systems: In the formulation of polymer-based drug delivery matrices, where

the plasticizer can influence the release kinetics of active pharmaceutical ingredients (APIs).

The biocompatibility of succinates makes them an attractive option for such applications.

Quantitative Performance Data (Analogous
Compound: Dioctyl Succinate)
The following tables summarize the performance of a C8 succinate diester, dioctyl succinate

(DOS), in PVC as a representative example of a C8 succinate-based plasticizer. It is important

to note that the performance of isooctyl hydrogen succinate, as a monoester, may differ and

should be experimentally verified.

Table 1: Effect of Dioctyl Succinate on Mechanical Properties of PVC

Property Neat PVC PVC + 40 phr DOS

Tensile Strength (MPa) ~50 ~20-25

Elongation at Break (%) <10 ~250-350

Shore A Hardness ~100 ~80-90
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Data compiled from analogous succinate ester studies.[1][3]

Table 2: Effect of Dioctyl Succinate on Thermal Properties of PVC

Property Neat PVC PVC + 40 phr DOS

Glass Transition Temperature

(Tg, °C)
~80-85 ~30-40

Temperature of 5% Weight

Loss (°C)
~250 ~230

Data compiled from analogous succinate ester studies.[4]

Table 3: Migration Resistance of Dioctyl Succinate from PVC

Migration Medium Weight Loss (%) after 24h at 60°C

Hexane ~5-10

10% Ethanol <1

Olive Oil ~1-3

Data compiled from analogous succinate ester studies.[5]

Experimental Protocols
Synthesis of Isooctyl Hydrogen Succinate
This protocol describes the synthesis of isooctyl hydrogen succinate via the ring-opening of

succinic anhydride with isooctyl alcohol.

Materials:

Succinic anhydride

Isooctyl alcohol (2-ethylhexanol)
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Toluene (optional, as solvent)

Pyridine or a non-nucleophilic base (optional, as catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Rotary evaporator

Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer,

separating funnel)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

succinic anhydride (1 molar equivalent) in a minimal amount of toluene.

Add isooctyl alcohol (1 molar equivalent) to the flask.

Optionally, add a catalytic amount of pyridine.

Heat the reaction mixture to reflux (approximately 110°C if toluene is used) and stir for 4-6

hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or by the disappearance

of the succinic anhydride starting material.

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separating funnel and wash with a 5% sodium bicarbonate solution

to remove any unreacted succinic anhydride and catalyst.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate.
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Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield isooctyl hydrogen succinate.

Characterize the final product using techniques such as FTIR and ¹H NMR spectroscopy.

Reactants
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(Reflux, 4-6h)Isooctyl Alcohol
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Washing
(NaHCO3, Brine)

Drying
(MgSO4) Solvent Evaporation Isooctyl Hydrogen

Succinate
Characterization
(FTIR, NMR)

Click to download full resolution via product page

Caption: Synthesis workflow for isooctyl hydrogen succinate.

Preparation of Plasticized Polymer Films
This protocol describes the preparation of plasticized PVC films for subsequent testing.

Materials:

PVC resin

Isooctyl hydrogen succinate

Thermal stabilizer (e.g., a mixed metal stabilizer)

Two-roll mill or a solvent casting setup

Hydraulic press with heating and cooling capabilities
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Procedure (Melt Compounding):

On a two-roll mill preheated to 160-170°C, add the PVC resin.

Once the PVC has formed a continuous sheet, add the thermal stabilizer.

Gradually add the isooctyl hydrogen succinate plasticizer to the molten PVC.

Mill the components until a homogeneous mixture is obtained (typically 5-10 minutes).

Sheet off the compounded material.

Press the sheets into films of the desired thickness using a hydraulic press at 170-180°C

under a pressure of 10-15 MPa for 5 minutes, followed by cool pressing for 5 minutes.

Procedure (Solvent Casting):

Dissolve PVC resin and isooctyl hydrogen succinate in a suitable solvent (e.g.,

tetrahydrofuran) in a glass beaker with stirring.

Add a thermal stabilizer to the solution.

Pour the homogeneous solution into a flat glass petri dish.

Allow the solvent to evaporate slowly in a fume hood at room temperature for 24 hours,

followed by drying in a vacuum oven at 60°C to a constant weight.
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Caption: Workflows for preparing plasticized polymer films.

Evaluation of Plasticizer Performance
The following protocols outline standard tests to evaluate the effectiveness of isooctyl
hydrogen succinate as a plasticizer.

4.3.1. Mechanical Properties

Tensile Testing (ASTM D638):

Cut dumbbell-shaped specimens from the prepared polymer films.

Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours.
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Conduct the tensile test using a universal testing machine at a specified crosshead speed

(e.g., 50 mm/min).

Record the tensile strength at break, elongation at break, and modulus of elasticity.

Hardness Testing (ASTM D2240):

Use a Shore A durometer for flexible polymer films.

Stack several layers of the film to achieve a minimum thickness of 6 mm.

Press the durometer indenter firmly and quickly onto the sample surface.

Record the hardness reading within 1 second of firm contact.

4.3.2. Thermal Properties

Differential Scanning Calorimetry (DSC) (ASTM D3418):

Cut a small sample (5-10 mg) of the polymer film and place it in an aluminum DSC pan.

Heat the sample from room temperature to a temperature above its expected glass

transition (e.g., 120°C) at a heating rate of 10°C/min under a nitrogen atmosphere.

Cool the sample back to room temperature.

Perform a second heating scan under the same conditions.

Determine the glass transition temperature (Tg) from the midpoint of the transition in the

second heating curve.

Thermogravimetric Analysis (TGA) (ASTM E1131):

Place a sample (10-20 mg) of the polymer film in a TGA pan.

Heat the sample from room temperature to 600°C at a heating rate of 20°C/min under a

nitrogen atmosphere.

Record the weight loss as a function of temperature.
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Determine the onset of decomposition temperature and the temperature of maximum

degradation rate.

4.3.3. Migration Resistance

Solvent Extraction Method (ASTM D1239):

Cut a precisely weighed sample of the plasticized film.

Immerse the sample in a specified solvent (e.g., hexane for fatty food simulant, 10%

ethanol for aqueous food simulant) in a sealed container.

Maintain the container at a specified temperature (e.g., 60°C) for a defined period (e.g., 24

hours).

Remove the sample, gently wipe it dry, and dry it in a vacuum oven to a constant weight.

Calculate the percentage of weight loss, which corresponds to the amount of migrated

plasticizer.

Mechanical Testing Thermal Analysis Migration Testing

Plasticized Polymer Film

Tensile Test
(ASTM D638)

Hardness Test
(ASTM D2240)

DSC
(ASTM D3418)

TGA
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Caption: Workflow for the evaluation of plasticizer performance.

Safety Information
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While specific toxicological data for isooctyl hydrogen succinate is not readily available, the

safety profile of its parent compound, succinic acid, is well-documented. Succinic acid is

generally recognized as safe (GRAS) for use in food.[6][7] However, as with any chemical,

appropriate personal protective equipment (PPE), such as safety glasses, gloves, and a lab

coat, should be worn when handling isooctyl hydrogen succinate. Work should be conducted

in a well-ventilated area. For detailed safety information, it is recommended to consult the

Safety Data Sheet (SDS) for succinic acid and related succinate esters.[8][9][10]

Conclusion
Isooctyl hydrogen succinate presents a promising avenue for the development of more

sustainable and safer plasticized polymers. Its bio-based origin and the favorable safety profile

of succinates make it an attractive alternative to conventional plasticizers. The protocols

provided herein offer a comprehensive framework for the synthesis and evaluation of isooctyl
hydrogen succinate in polymer systems. While the performance data of analogous C8

succinate diesters suggest significant improvements in the flexibility and processability of

polymers like PVC, further experimental validation is crucial to fully characterize the unique

properties of this monoester plasticizer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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